Cas no 39516-03-5 ((R)-(-)-4-Phenyl-2-butanol)

(R)-(-)-4-Phenyl-2-butanol structure

Product Name:(R)-(-)-4-Phenyl-2-butanol

CAS No:39516-03-5

MF:C₁₀H₁₄O

MW:150.217563152313

MDL:MFCD03093081

CID:89363

PubChem ID:24879723

Update Time:2025-04-18

(R)-(-)-4-Phenyl-2-butanol Chemical and Physical Properties

Names and Identifiers

- (R)-(-)-4-Phenyl-2-butanol
- (R)-(?)-4-Phenyl-2-butanol
- UNII-3R10Q45I3F
- Benzenepropanol, alpha-methyl-, (alphaR)-
- (R)-4-phenyl-butan-2-ol
- (R)-alpha-Methylbenzenepropanol
- 39516-03-5
- D97163
- (R)-1-Methyl-3-phenylpropanol
- Q27257921
- (-)-4-Phenyl-2-butanol
- BENZENEPROPANOL, .ALPHA.-METHYL-, (.ALPHA.R)-
- MFCD03093081
- 4-Phenyl-2-butanol, (2R)-
- DTXSID301032067
- (.ALPHA.R)-.ALPHA.-METHYLBENZENEPROPANOL
- EN300-298248
- (R)-4-Phenyl-2-butanol
- GDWRKZLROIFUML-SECBINFHSA-N
- (alphar)-alpha-Methylbenzenepropanol
- (2R)-4-phenyl-2-butanol
- (2R)-4-phenylbutan-2-ol
- (R)-.ALPHA.-METHYLBENZENEPROPANOL
- SCHEMBL2942767
- CS-0179418
- (R)-(-)-4-Phenyl-2-butanol, 98%, optical purity ee: 99% (GLC)
- AKOS025295288
- Benzenepropanol, alpha-methyl-, (R)-
- 4-Phenyl-2-butanol, (R)-
- (R)-1-Methyl-3-phenyl-1-propanol
- BENZENEPROPANOL, .ALPHA.-METHYL-, (R)-
- BS-53185
- (R)-4-Phenylbutan-2-ol
- 3R10Q45I3F
- MDL： MFCD03093081
- Inchi： 1S/C10H14O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3/t9-/m1/s1
- InChI Key： GDWRKZLROIFUML-SECBINFHSA-N
- SMILES： O[C@H](C)CCC1C=CC=CC=1
- BRN： 5248382

Computed Properties

Exact Mass: 150.10400
Monoisotopic Mass: 150.104465066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 95
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Color/Form: liquid
Density: 0.976 g/mL at 25 °C(lit.)
Boiling Point: 206-207 °C(lit.)
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.5150(lit.)
PSA: 20.23000
LogP: 2.00000
Solubility: Not determined
Optical Activity: [α]20/D −17.0°, c = 1% in chloroform

(R)-(-)-4-Phenyl-2-butanol Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S24/25
Safety Term：S24/25

(R)-(-)-4-Phenyl-2-butanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR304056-1g	(R)-(-)-4-Phenylbutan-2-ol	39516-03-5	98%	1g	£38.00	2025-02-19
abcr	AB180569-1 g	(R)-(-)-4-Phenyl-2-butanol, 99%; .	39516-03-5	99%	1g	€279.30	2023-06-23
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I170111-1g	(R)-(-)-4-Phenyl-2-butanol	39516-03-5	98%	1g	¥1383.90	2023-09-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	558109-1G	(R)-(-)-4-Phenyl-2-butanol	39516-03-5	optical purity ee: 99%	1g	¥1235.6	2023-12-04
Key Organics Ltd	BS-53185-5G	(R)-4-Phenylbutan-2-ol	39516-03-5	>97%	5g	£261.00	2025-02-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I170111-250mg	(R)-(-)-4-Phenyl-2-butanol	39516-03-5	98%	250mg	¥411.90	2023-09-02
Apollo Scientific	OR304056-5g	(R)-(-)-4-Phenylbutan-2-ol	39516-03-5	98%	5g	£137.00	2025-02-19
Enamine	EN300-298248-0.05g	(2R)-4-phenylbutan-2-ol	39516-03-5	95.0%	0.05g	$19.0	2025-03-19
Enamine	EN300-298248-0.1g	(2R)-4-phenylbutan-2-ol	39516-03-5	95.0%	0.1g	$19.0	2025-03-19
Enamine	EN300-298248-0.25g	(2R)-4-phenylbutan-2-ol	39516-03-5	95.0%	0.25g	$20.0	2025-03-19

(R)-(-)-4-Phenyl-2-butanol Production Method

Production Method 1

2344-70-9

39516-03-5

937-52-0

Reaction Conditions

1.1 Reagents: Pyridoxal 5′-phosphate , FAD , Magnesium chloride Catalysts: NADP , NAD , DNA, (horse liver alcohol dehydrogenase isoenzyme S cDNA plus flanks) Solvents: Isopropanol , Water ; 48 h, pH 8, 30 °C

Reference

: Stereo-Divergent Enzyme Cascades to Convert Racemic 4-Phenyl-2-Butanol into either (S)- or (R)-Corresponding Chiral Amine

Romero-Fernandez, Maria; Paradisi, Francesca, ChemBioChem, 2022, 23(8),